Cas no 2227898-25-9 ((3S)-3-2-(dimethylamino)-5-fluorophenyl-3-hydroxypropanoic acid)

• Product Name: (3S)-3-2-(dimethylamino)-5-fluorophenyl-3-hydroxypropanoic acid
• CAS No: 2227898-25-9
• MF: C₁₁H₁₄FNO₃
• MW: 227.23216676712
• CID: 6193868
• PubChem ID: 165659641
• Update Time: 2025-07-21

(3S)-3-2-(dimethylamino)-5-fluorophenyl-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-2-(dimethylamino)-5-fluorophenyl-3-hydroxypropanoic acid
• (3S)-3-[2-(dimethylamino)-5-fluorophenyl]-3-hydroxypropanoic acid
• EN300-1757936
• 2227898-25-9

• Inchi： 1S/C11H14FNO3/c1-13(2)9-4-3-7(12)5-8(9)10(14)6-11(15)16/h3-5,10,14H,6H2,1-2H3,(H,15,16)/t10-/m0/s1
• InChI Key： APOACLFUSSESOZ-JTQLQIEISA-N
• SMILES： FC1C=CC(=C(C=1)[C@H](CC(=O)O)O)N(C)C

Computed Properties

• Exact Mass: 227.09577147g/mol
• Monoisotopic Mass: 227.09577147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 60.8Ų

Additional information on (3S)-3-2-(dimethylamino)-5-fluorophenyl-3-hydroxypropanoic acid

Introduction to (3S)-3-2-(dimethylamino)-5-fluorophenyl-3-hydroxypropanoic Acid (CAS No. 2227898-25-9)

(3S)-3-2-(dimethylamino)-5-fluorophenyl-3-hydroxypropanoic acid, identified by its CAS number 2227898-25-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a complex structural framework, has garnered attention due to its potential biological activities and its role in the development of novel therapeutic agents.

The structural composition of (3S)-3-2-(dimethylamino)-5-fluorophenyl-3-hydroxypropanoic acid encompasses several key functional groups that contribute to its unique chemical properties. The presence of a chiral center at the 3S configuration, combined with the amine and fluoro substituents on the phenyl ring, makes this compound a versatile scaffold for further derivatization and investigation.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The fluorine atom in the 5-fluorophenyl moiety plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the molecule. This feature has made it a valuable component in the design of drugs targeting various diseases, including cancer and inflammatory disorders.

One of the most compelling aspects of (3S)-3-2-(dimethylamino)-5-fluorophenyl-3-hydroxypropanoic acid is its potential as a precursor for the synthesis of more complex molecules. Researchers have leveraged its structural features to develop novel inhibitors and activators of key enzymes involved in metabolic pathways. For instance, studies have shown that derivatives of this compound can interact with enzymes such as kinases and phosphodiesterases, which are critical in regulating cellular processes.

The hydroxypropanoic acid moiety in the molecule also contributes to its versatility, allowing for further functionalization through esterification, amidation, or other chemical modifications. These modifications can enhance solubility, improve bioavailability, or introduce new biological activities. The chiral center at the 3S position is particularly important, as it can influence the stereochemical specificity of interactions with biological targets, leading to more potent and selective drug candidates.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of molecules like (3S)-3-2-(dimethylamino)-5-fluorophenyl-3-hydroxypropanoic acid. By utilizing molecular modeling techniques, researchers can simulate interactions with enzymes and receptors, providing insights into potential binding modes and mechanisms. This approach has accelerated the discovery process for new drug candidates and has helped optimize their design for improved efficacy and reduced side effects.

The pharmaceutical industry has been particularly interested in developing small molecule inhibitors for use in targeted therapy. Compounds like (3S)-3-2-(dimethylamino)-5-fluorophenyl-3-hydroxypropanoic acid represent promising leads for such therapies. Their ability to modulate key enzymatic pathways makes them attractive candidates for treating conditions such as cancer, where precise control over cellular signaling is essential.

In conclusion, (3S)-3-2-(dimethylamino)-5-fluorophenyl-3-hydroxypropanoic acid (CAS No. 2227898-25-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, including the chiral center at the 3S position and the presence of fluorine and amine substituents, make it a valuable scaffold for designing novel therapeutic agents. As research continues to uncover new biological activities and synthetic strategies, this compound is likely to play an increasingly important role in drug discovery and development.